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Compound of Interest

Compound Name: 5-fluoro-7-nitro-1H-indazole

CAS No.: 1167056-02-1

Cat. No.: B1440969

Get Quote

Class: Selective Neuronal Nitric Oxide Synthase (nNOS) Inhibitor (Indazole Series) CAS:

1167056-02-1 Molecular Weight: 181.12 g/mol

Executive Summary & Scientific Rationale
5-fluoro-7-nitro-1H-indazole is a halogenated analog of 7-nitroindazole. In

neuropharmacology and medicinal chemistry, this probe is utilized to dissect the role of

neuronal nitric oxide (NO) without the confounding cardiovascular effects associated with

endothelial NOS (eNOS) inhibition.

Why Choose the 5-Fluoro Analog?
Metabolic Blockade: The C5 position of the indazole ring is a primary site for oxidative

metabolism (hydroxylation) by Cytochrome P450 enzymes. Substitution with fluorine (C-F

bond) at this position blocks this metabolic soft spot, potentially extending the biological half-

life (

) compared to the parent 7-NI.
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Lipophilicity Modulation: Fluorination typically increases lipophilicity (

), which may enhance Blood-Brain Barrier (BBB) permeability—a critical factor for central
nervous system (CNS) probes.

Bioisosterism: The fluorine atom mimics hydrogen in size but alters the electronic properties

of the ring, potentially influencing binding affinity to the nNOS heme domain.

Mechanism of Action: The NO Signaling Pathway
5-F-7-NI functions as a competitive inhibitor of L-Arginine binding at the nNOS active site.

Unlike non-selective inhibitors (e.g., L-NAME), nitroindazoles exhibit selectivity for nNOS over

eNOS and iNOS in vivo, largely due to differential tissue distribution and cellular uptake

mechanisms rather than pure enzymatic selectivity.

Pathway Visualization
The following diagram illustrates the specific intervention point of 5-F-7-NI within the

glutamatergic signaling cascade.
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Figure 1: Mechanism of Action. 5-F-7-NI competitively inhibits nNOS, preventing the conversion

of L-Arginine to NO, thereby dampening downstream cGMP signaling involved in excitotoxicity

and nociception.

Chemical Handling & Solubility Data
Proper solubilization is the single most critical step for indazole probes. Failure to solubilize

completely will result in erratic in vivo data.

Parameter Specification Notes

Appearance
Yellow/Orange Crystalline

Solid
Light sensitive; store in dark.

Storage -20°C (Desiccated)
Hygroscopic. Warm to RT

before opening.[1]

Solubility (DMSO) ~25–50 mg/mL
Soluble. Suitable for in vitro

stock.

Solubility (Water) Insoluble
Do not use aqueous saline

directly.

Vehicle (In Vivo)
Arachis Oil (Peanut Oil) or

DMSO:Saline (1:10)

Arachis oil IP injection is the

standard for 7-NI class to

ensure slow release and BBB

transit.

Experimental Protocols
Protocol A: Preparation for In Vivo Administration (IP
Injection)
Context: This protocol is adapted from standard 7-NI workflows (Moore et al., 1993) but

adjusted for the fluorinated analog. The goal is to create a suspension/solution suitable for

Intraperitoneal (IP) injection in rodents.

Reagents:
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5-Fluoro-7-nitro-1H-indazole solid.[2]

Sterile Arachis Oil (Peanut Oil) OR Corn Oil.

Sonicator (Bath type).

Glass vial (borosilicate).

Step-by-Step:

Weighing: Calculate the required dose.

Standard Dose Range: 10–50 mg/kg (Mouse/Rat).

Note: Due to potential higher potency/stability of the 5-F analog, consider starting a pilot

study at 10 mg/kg.

Vehicle Addition: Add sterile Arachis oil to the glass vial containing the powder. A typical

concentration is 10 mg/mL.[3]

Why Oil? Nitroindazoles precipitate immediately in aqueous buffers. Oil acts as a depot,

allowing steady absorption.

Sonication (Critical): Sonicate the mixture for 10–20 minutes.

Checkpoint: The result should be a fine, uniform suspension. If large crystals remain,

bioavailability will be poor.

Injection: Administer IP.

Timing: For antinociception or neuroprotection assays, administer 30–60 minutes prior to

the insult (e.g., formalin injection or ischemic event).

Protocol B: In Vitro nNOS Inhibition Assay (Griess
Method)
Context: To verify the IC50 of the 5-fluoro derivative compared to native 7-NI.
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Workflow Diagram:
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Figure 2: In Vitro Assay Workflow. Standard Griess assay to quantify nitrite accumulation (NO

proxy) in the presence of the inhibitor.

Detailed Steps:

Buffer: 50 mM HEPES (pH 7.4) with 1 mM DTT, 10 µg/mL Calmodulin, 1 mM CaCl2.

Inhibitor: Add 5-F-7-NI (diluted from DMSO stock) to wells. Final DMSO concentration must

be <1%.

Enzyme: Add Recombinant nNOS (approx 0.1 units/well). Incubate 15 min at RT to allow

inhibitor binding.

Substrate: Add mixture of L-Arginine (10 µM) and NADPH (100 µM) to start reaction.

Stop: After 30 min at 37°C, stop reaction with lactate dehydrogenase (LDH) or by transferring

to Griess reagent.

Read: Measure absorbance at 540 nm.

Analysis: Plot Log[Inhibitor] vs. % Activity to determine IC50.

Self-Validation: Run a parallel curve with unmodified 7-Nitroindazole. The 5-F analog

should show comparable or superior potency (IC50 < 1 µM).

Troubleshooting & Scientific Integrity
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Issue Root Cause Solution

Precipitation in Syringe Aqueous contact

Ensure the syringe is dry. Do

not mix oil suspension with

saline in the same syringe.

Inconsistent In Vivo Data Poor suspension

Sonicate longer. Vortex

immediately before drawing

into the syringe.

Lack of Effect Timing window missed

nNOS inhibition must occur

before the calcium influx event

(e.g., pre-ischemia).

High Toxicity Off-target effects

5-F-7-NI is a nitro-aromatic.

High doses (>100 mg/kg) may

cause sedation independent of

NOS inhibition.
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Disclaimer: This document is for research use only. 5-fluoro-7-nitro-1H-indazole is not

approved for human therapeutic use. Always consult the specific Safety Data Sheet (SDS)

before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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